Cas no 406947-32-8 (3-aminobicyclo[1.1.1]pentane-1-carboxylic acid)
![3-aminobicyclo[1.1.1]pentane-1-carboxylic acid structure](https://www.kuujia.com/scimg/cas/406947-32-8x300.png)
406947-32-8 structure
Product Name:3-aminobicyclo[1.1.1]pentane-1-carboxylic acid
CAS No:406947-32-8
Molecular Formula:C6H9NO2
Molecular Weight:127.14116
MDL:MFCD18826734
CID:326142
PubChem ID:25324661
3-aminobicyclo[1.1.1]pentane-1-carboxylic acid Properties
Names and Identifiers
-
- Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-amino-
- 3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino- (9CI)
- 3-Amino-bicyclo[1.1.1]pentane-1-carboxylic acid
- SY046671
- BS-49831
- DTXSID60649590
- KISLXTLDZXDHNN-UHFFFAOYSA-N
- SCHEMBL21028347
- 406947-32-8
- CS-0078687
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino-
- AKOS026740797
- SB13285
- F77094
- MFCD18826734
- EN300-147191
- EN300-27780602
- SCHEMBL15001678
- SCHEMBL23998447
- 3-Aminobicyclo[1.1.1]pentane-1-carboxylicacid
- DB-228557
-
- MDL： MFCD18826734
- InChIKey： KISLXTLDZXDHNN-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H9NO2/c7-6-1-5(2-6,3-6)4(8)9/h1-3,7H2,(H,8,9)
- SMILES： NC12CC(C1)(C2)C(O)=O
Computed Properties
- Exact Mass: 127.063328530g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 127.063328530g/mol
- Heavy Atom Count: 9
- Complexity: 168
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -3.1
- Topological Polar Surface Area: 63.3Ų
3-aminobicyclo[1.1.1]pentane-1-carboxylic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00CQJJ-100mg |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino- (9CI) |
406947-32-8 | 95% | 100mg |
$164.00 | 2024-05-03 | |
| A2B Chem LLC | AF93471-100mg |
3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid |
406947-32-8 | 95% | 100mg |
$149.00 | 2024-04-20 | |
| Aaron | AR00CQRV-50mg |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino- (9CI) |
406947-32-8 | 95% | 50mg |
$111.00 | 2025-02-12 | |
| abcr | AB594220-250mg |
3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid; . |
406947-32-8 | 250mg |
€567.60 | |||
| Ambeed | A312288-50mg |
3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid |
406947-32-8 | 95% | 50mg |
$117.0 | 2025-02-25 | |
| Apollo Scientific | OR312458-250mg |
3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid |
406947-32-8 | 95% | 250mg |
£514.00 | 2025-02-19 | |
| Chemenu | CM560819-1g |
3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid |
406947-32-8 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-147191-0.05g |
3-aminobicyclo[1.1.1]pentane-1-carboxylic acid |
406947-32-8 | 95.0% | 0.05g |
$349.0 | 2025-03-19 | |
| eNovation Chemicals LLC | Y1197141-1g |
3-Aminobicyclo[1.1.1]pentane-1-carboxylic Acid |
406947-32-8 | 95% | 1g |
$1435 | 2022-09-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 15R0529-1g |
3-Amino-bicyclo[1.1.1]pentane-1-carboxylic acid |
406947-32-8 | 96% | 1g |
13399.07CNY |
3-aminobicyclo[1.1.1]pentane-1-carboxylic acid Related Literature
-
Stephan Pritz,Michael P?tzel,Günter Szeimies,Margitta Dathe,Michael Bienert Org. Biomol. Chem. 2007 5 1789
Recommended suppliers
Amadis Chemical Company Limited
(CAS:406947-32-8)3-aminobicyclo[1.1.1]pentane-1-carboxylic acid
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price($):184.0/310.0/837.0